2-((4-amino-5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-chlorophenyl)acetamide

• IUPAC Name: 2-[[4-amino-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(2-chlorophenyl)acetamide
• InChI: InChI=1S/C18H18ClN5O2S/c1-26-13-8-6-12(7-9-13)10-16-22-23-18(24(16)20)27-11-17(25)21-15-5-3-2-4-14(15)19/h2-9H,10-11,20H2,1H3,(H,21,25)
• InChI Key: NPDWDGMDYAURIR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NN=C(N2N)SCC(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C18H18ClN5O2S
• Molecular Weight: 403.9 g/mol

Description

2-((4-amino-5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-chlorophenyl)acetamide is a useful research compound. Its molecular formula is C18H18ClN5O2S and its molecular weight is 403.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity

The chemical compound serves as a starting material or intermediate for the synthesis of various heterocyclic compounds, demonstrating significant biological activities. One study illustrates its role in synthesizing novel heterocyclic compounds with potential lipase and α-glucosidase inhibitory activities, highlighting its importance in medicinal chemistry for developing new therapeutic agents. These synthesized compounds show promising anti-lipase and anti-α-glucosidase activities, suggesting their potential application in treating conditions like obesity and diabetes (Bekircan et al., 2015).

Antimicrobial Potential

Another aspect of its application is in the field of antimicrobial research. A related compound, synthesized from a similar structural framework, exhibited potent antimicrobial properties against a range of bacteria and fungi, particularly against mycobacteria, including Mycobacterium tuberculosis. This indicates the compound's role in the development of new antimicrobial agents to combat resistant strains of bacteria and address current challenges in treating infectious diseases (Krátký et al., 2017).

Anticancer Activities

Research into derivatives of this compound has also shown anticancer potentials. Specifically, some derivatives have been synthesized and evaluated for their anticancer activity, demonstrating effectiveness against a panel of 60 cell lines derived from nine cancer types. This suggests the compound's utility in cancer research, particularly in the synthesis of new agents with potential anticancer properties (Bekircan et al., 2008).